ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate

• IUPAC Name: ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate
• InChI: InChI=1S/C18H16Cl2N2O5/c1-2-27-17(23)10-16(12-5-3-4-6-14(12)19)21-18(24)13-8-7-11(22(25)26)9-15(13)20/h3-9,16H,2,10H2,1H3,(H,21,24)
• InChI Key: USUUYZSVOZECGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=CC=C1Cl)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C18H16Cl2N2O5
• Molecular Weight: 411.2 g/mol

Description

Ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate is a chemical compound that is widely used in scientific research. This compound is also known as ethyl 3-(2-chloro-4-nitrobenzoylamino)-3-(2-chlorophenyl)propanoate or simply as compound 1. It is a highly potent and selective inhibitor of the protein kinase C (PKC) isoform ε.

Mechanism of Action

The mechanism of action of ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate involves the inhibition of PKCε. PKCε is a critical signaling molecule that is involved in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting PKCε, ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate can modulate these cellular processes.
Biochemical and Physiological Effects:
Ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, including breast cancer cells, prostate cancer cells, and glioblastoma cells. In addition, ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate has been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate in lab experiments is its high potency and selectivity. This compound is a highly specific inhibitor of PKCε, which allows researchers to study the role of this kinase in various biological processes. However, one limitation of using this compound is its potential toxicity. In vitro studies have shown that ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate can induce cell death in non-cancerous cells, suggesting that caution should be exercised when working with this compound.

Future Directions

There are many potential future directions for research involving ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate. One area of interest is the development of new anti-cancer therapies based on the inhibition of PKCε. Another potential direction for research is the study of the role of PKCε in other biological processes, such as inflammation and immune function. Finally, the development of new compounds that are more potent and selective inhibitors of PKCε may also be an area of future research.

Scientific Research Applications

Ethyl 3-[(2-chloro-4-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate is primarily used as a tool compound in scientific research. Its high potency and selectivity make it an ideal tool for studying the role of PKCε in various biological processes. PKCε is a member of the PKC family of serine/threonine kinases, which play important roles in a wide range of cellular processes, including cell proliferation, differentiation, and apoptosis.